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Chemical Profile and Mode of Action

Cyflumetofen is a benzoyl acetonitrile acaricide that is highly selective against phytophagous mites [1]. Its

mode of action involves inhibiting the mitochondrial electron transport chain at complex II (succinate

dehydrogenase), a mechanism classified as Group 25A by the Insecticide Resistance Action Committee

(IRAC) [1] [2]. This leads to a loss of motor coordination, paralysis, and death [1]. It is effective against all

developmental stages of key spider mite species, including Tetranychus urticae (Twospotted spider mite) and

Panonychus species [1] [2].

Efficacy and Crop Safety

Field and laboratory trials have demonstrated the efficacy and safety of cyflumetofen across multiple crops.

Crop Efficacy & Key Findings Phytotoxicity & Safety

Tomatoes Effective control of twospotted
spider mite (Tetranychus urticae)

[3].

No phytotoxicity symptoms (leaf burn, curling)
observed in 30-day-old plants; rated zero for

phytotoxicity [3].
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| Cucurbits (e.g., squash, cucumbers) | Effective control of twospotted spider mite in trials on summer

squash [3]. | Information not specified in available search results. | | Strawberries | Effective control of

twospotted spider mite; identified as a valuable tool for Integrated Pest Management (IPM) [3]. | Information

not specified in available search results. | | Blueberries | Trial results from 2019 were not encouraging for

cyflumetofen use [3]. | Information not specified in available search results. |

Application Protocol and Integrated Pest Management
(IPM)

Resistance Management

Spider mites are known for their rapid development of resistance to acaricides [2]. To preserve the efficacy

of cyflumetofen, it is crucial to rotate it with miticides from different IRAC groups (with different modes of

action) [3]. A long-term survey in Turkey showed that over-reliance on cyflumetofen alone led to a sharp

decrease in its efficacy within three years of registration, with some field populations developing resistance

levels over 1,700-fold [2].

Integration with Biological Control

Sublethal concentrations of cyflumetofen (LC10 and LC30) can impact the biological parameters of

predatory mites, key natural enemies of spider mites. The following table summarizes effects on two species

when adults were exposed to sublethal concentrations:

Biological Parameter Phytoseiulus persimilis Neoseiulus californicus

Oviposition Period
(days)

Reduced from 22.51 (control) to
20.34 [4]

Reduced from 22.21 (control) to
19.66 [4]

Intrinsic Rate of
Increase (r)

0.203 (control) vs. 0.238 (LC10) &

0.214 (LC30) [4]

0.238 (control) vs. 0.203 (LC10) &

0.223 (LC30) [4]
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These findings indicate that even sublethal exposures can reduce the reproductive performance of these

biocontrol agents. Therefore, careful application is necessary to minimize harm in IPM systems that rely on

them [4].

Supporting Cultural Practices

Host Plant Resistance: Planting strawberry varieties with higher resistance to mites (e.g., 'Florida

Brilliance', 'Florida Radiance', 'Sensation') can lower pest pressure and reduce spray frequency [3].
Irrigation Management: Providing adequate moisture via drip irrigation can help suppress mite

pressure in strawberries, while overhead irrigation is generally not recommended due to the potential
for increasing disease pressure [3].

Experimental Protocols for Resistance Monitoring

Adhering to standardized bioassay and molecular protocols is essential for tracking resistance development.
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Leaf-Dip Bioassay for Baseline Toxicity [2]
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Purpose: Determine the concentration-mortality response of field-collected mite populations.

Procedure:
Prepare acaricide solutions: Serially dilute technical-grade cyflumetofen in distilled water

with a surfactant (e.g., 0.1% Triton X-100).
Treat leaf discs: Dip bean leaf discs (diameter ~ 5 cm) into the test solutions for 10 seconds,

allowing them to air dry.
Transfer mites: Place 20-30 adult female mites onto each treated leaf disc.

Maintain and assess: Keep discs under controlled conditions (e.g., 25±1°C, 16:8 L:D). Assess
mortality after 48-72 hours. Mites are considered dead if they do not move when prodged with a

fine brush.
Data Analysis: Use probit analysis to calculate LC50 and LC90 values. The Resistance Ratio (RR) is

calculated as LC50 of field strain / LC50 of susceptible reference strain.

Investigating Resistance Mechanisms [2]

Synergism Assays:
Purpose: Identify the involvement of metabolic detoxification enzymes.
Procedure: Pre-treat adult female mites with sublethal doses of enzyme inhibitors like

Piperonyl Butoxide (PBO) for P450s, Diethyl Maleate (DEM) for Glutathione S-transferases,
and S,S,S-Tributyl Phosphorotrithioate (DEF) for esterases, 1-2 hours before the bioassay.

Interpretation: A significant reduction in the LC50 (i.e., synergism ratio > 1) indicates the

specific enzyme family is contributing to resistance.
Target-Site Mutation Screening:

Purpose: Detect known point mutations in the target gene, such as in the succinate
dehydrogenase complex B subunit (sdhB).

Procedure: Extract genomic DNA from mite populations. Use PCR to amplify the sdhB gene
region containing known mutation hotspots (e.g., H258Y, H146Q). Sequence the amplified

products and align them with sequences from susceptible strains to identify mutations.

Conclusion

Cyflumetofen is a valuable tool for managing spider mites in specialty crops. Its successful long-term use

depends on strategic application within an IPM framework that emphasizes resistance management through

rotation and consideration of non-target impacts on biological control agents. Continuous monitoring of

resistance levels and underlying mechanisms is essential for guiding evidence-based management strategies.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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